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Compound of Interest

Compound Name: Chilorotriethylsilane

Cat. No.: B140506

For Researchers, Scientists, and Drug Development Professionals

Chlorotriethylsilane (CAS No. 994-30-9), also known as triethylsilyl chloride (TESCI), is a
versatile organosilicon compound widely used in organic synthesis, primarily as a silylating
agent to introduce the triethylsilyl (TES) protecting group to sensitive functional groups like
alcohols.[1] Its reactivity, however, necessitates a thorough understanding of its hazards and
strict adherence to safety protocols to ensure the well-being of laboratory personnel and the
integrity of research. This guide provides a comprehensive overview of the safety data for
chlorotriethylsilane, including its physical and chemical properties, hazards, handling
procedures, and emergency measures.

Core Safety & Physical Property Data

A clear understanding of the quantitative safety and physical data of a chemical is fundamental
to its safe handling. The following tables summarize the key properties of chlorotriethylsilane.

Table 1: Physical and Chemical Properties
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GHS Hazard Class

Flammable liquids (Category
3), Acute toxicity - Oral
(Category 4), Skin corrosion
(Sub-category 1A), Serious
eye damage (Category 1)

Hazard Statements

H226 (Flammable liquid and
vapor), H302 (Harmful if
swallowed), H314 (Causes
severe skin burns and eye

damage)

Signal Word

Danger

Property Value Reference
Molecular Formula CeH1sCISi [2]
Molecular Weight 150.72 g/mol [3114]
Appearance Colorless liquid [3]
Boiling Point 142-144 °C (at 760 mmHQ)
Density 0.898 g/mL at 25 °C
Refractive Index n20/D 1.43
Vapor Pressure 6.77 mmHg
Soluble in aprotic organic
Solubility solvents. Reacts with water
and other protic solvents.
Table 2: Flammability and Hazard Data
Property Value Reference
Flash Point 29 -30°C (84.2 - 86.0 °F)

Detailed Hazard Analysis
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Chlorotriethylsilane presents several significant hazards that require careful management.

o Flammability: With a flash point of approximately 30°C, chlorotriethylsilane is classified as
a flammabile liquid. Its vapors can form explosive mixtures with air, and these vapors may
travel to a source of ignition and flash back. It is crucial to keep the compound away from
heat, sparks, open flames, and other ignition sources.

o Water Reactivity: Chlorotriethylsilane reacts violently with water, moisture, and protic
solvents. This reaction liberates toxic and corrosive hydrogen chloride (HCI) gas, which can
cause severe respiratory tract irritation. This reactivity underscores the need for storage in
dry conditions and handling in a moisture-free environment.

o Corrosivity: The compound is highly corrosive and causes severe skin burns and eye
damage. Contact with skin or eyes can lead to irreversible tissue damage. Immediate and
thorough rinsing is essential in case of accidental contact. Inhalation of its vapors is also
harmful and can cause burns to the respiratory tract.

Experimental Protocols for Safety Assessment

The hazard classifications of chlorotriethylsilane are determined by standardized
experimental protocols. While the specific results for this compound are proprietary to the
manufacturers, the methodologies are based on internationally recognized guidelines.

o Flash Point Determination: The flash point is determined using either an open-cup or closed-
cup method, as described in standards like ASTM D92 (Cleveland open cup) or ASTM D93
(Pensky-Martens closed cup). In these tests, the substance is heated at a controlled rate,
and an ignition source is periodically passed over the liquid's surface. The flash point is the
lowest temperature at which the vapors ignite momentarily.

» Skin Corrosion/Irritation: Assessment of skin corrosivity is typically performed according to
OECD Test Guideline 431, which uses an in vitro reconstructed human epidermis (RhE)
model. This method avoids animal testing and involves applying the test substance to the
RhE model. A substance is identified as corrosive if it causes a significant decrease in cell
viability below a defined threshold.

o Eye Damage/Irritation: The potential for serious eye damage is evaluated based on
guidelines such as OECD Test Guideline 405. While this has traditionally been an in vivo test
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using animals, a weight-of-the-evidence approach that includes validated in vitro methods is
now strongly recommended to reduce animal use. These tests evaluate the substance's
effect on the cornea, iris, and conjunctiva.

Safe Handling and Emergency Procedures Workflow

Adherence to a strict workflow is critical for safely managing chlorotriethylsilane in a
laboratory setting. The following diagram outlines the key steps from receipt to disposal.
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Workflow for Safe Handling of Chlorotriethylsilane

Preparation & Storage

1. Receipt
Inspect container for damage.
Verify label.

Y

2. Storage

Store in a cool, dry, well-ventilated area.

Flammables cabinet.

Keep away from water and incompatible materials.

Handlin? & Use
y

3. Don PPE

Chemical splash goggles & face shield.

Flame-retardant lab coat.

Chemical-resistant gloves (e.g., Viton, Butyl).

Y

4. Work in Fume Hood
Ensure proper ventilation.
Use spark-proof tools.
Ground and bond containers.

Emergency Response

5a. Spill Response

Evacuate area. Remove ignition sources.

Absorb with dry, inert material (e.g., sand).
Do NOT use water.

5b. Exposure Response
Skin: Flush with water for 15+ min.

Eyes: Rinse with water for 15+ min.

Inhalation: Move to fresh air.
Seek immediate medical attention.

Waste &‘ IyDisposaI

6. Waste Collection
Collect in a designated, labeled,
and tightly closed container for
hazardous waste.

7. Disposal
Dispose of via an approved
waste disposal plant.
Do not empty into drains.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Chlorotriethylsilane from receipt to disposal.
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Detailed Safety Protocols

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.

Skin Protection: Wear appropriate protective gloves (e.g., Viton or butyl rubber) and a flame-
retardant lab coat to prevent skin exposure.

Respiratory Protection: All work should be conducted in a certified chemical fume hood. If
exposure limits are exceeded, a NIOSH/MSHA or European Standard EN 149 approved
respirator should be used.

Handling and Storage:
Handle only in a well-ventilated area, preferably a chemical fume hood.

Keep away from open flames, hot surfaces, and sources of ignition. Use non-sparking tools
and explosion-proof equipment.

Store in a tightly closed container in a dry, cool, and well-ventilated place designated as a
flammables area.

Protect from moisture, as it reacts violently with water.

Incompatible materials include bases, strong oxidizing agents, strong acids, alcohols, and
amines.

First-Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove all
contaminated clothing and shoes. Seek immediate medical attention.
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 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3), dry sand, or alcohol-
resistant foam. Water mist may be used to cool closed containers.

e Unsuitable Extinguishing Media: Do NOT use water directly on the material, as it reacts
violently and liberates toxic gas.

o Specific Hazards: Thermal decomposition can produce carbon monoxide, carbon dioxide,
silicon dioxide, and hydrogen chloride gas. Containers may explode when heated.

Accidental Release Measures:
o Evacuate personnel to safe areas and ensure adequate ventilation.
e Remove all sources of ignition.

e Soak up the spill with a dry, inert absorbent material (like sand or earth) and place itin a
suitable, closed container for disposal. Do not expose the spill to water.

By understanding these properties and adhering to the outlined safety protocols, researchers
can effectively mitigate the risks associated with chlorotriethylsilane and ensure a safe
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of
Chlorotriethylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140506#chlorotriethylsilane-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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